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Compound of Interest

Compound Name: Formaldoxime

Cat. No.: B1209246

A Technical Guide to Formaldoxime

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of formaldoxime, a versatile organic
compound with significant applications in chemical synthesis. It details the compound's
chemical identity, physicochemical properties, synthesis protocols, and key chemical
transformations.

Chemical Identity and Molecular Structure

Formaldoxime, systematically named N-hydroxymethanimine, is the oxime of formaldehyde.
[1] Its unique chemical identifier is the CAS number 75-17-2.[1][2][3] The compound has a
molecular formula of CHsNO and a molecular weight of 45.041 g/mol .[2][3]

The molecular structure of formaldoxime is planar. Microwave spectroscopy studies have
determined the precise bond lengths and angles, revealing a notable difference between the
cis- and trans-HCN bond angles.[4]

Molecular Structure Parameters[4]
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Parameter Value

Bond Length (CHcis) 1.085 A
Bond Length (CHtrans) 1.086 A
Bond Length (C=N) 1.276 A
Bond Length (N-O) 1.408 A
Bond Length (O-H) 0.956 A
Bond Angle (HcisCN) 121° 46’
Bond Angle (HtransCN) 115° 33
Bond Angle (CNO) 110° 12

| Bond Angle (NOH) | 102° 41’ |

Physicochemical Properties

Formaldoxime is a colorless liquid that exhibits a tendency to polymerize into a cyclic trimer,
particularly in its pure form.[1] For practical applications, it is often handled as a more stable
aqueous solution or as its hydrochloride salt.[1][5]

Quantitative Data Summary

Property Value Reference
Molecular Weight 45.041 g/mol [2]
Melting Point 25°C [1]
Boiling Point 84 °C [1]
Density 0.93 g/cm?3 [3]
Water Solubility 170 g/L (at 20 °C) [3]
Vapor Pressure 11.4 mmHg (at 25 °C) [3]
pKa 11.10 £ 0.10 [3]
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| Flash Point | 36.3 °C |[3] |

Experimental Protocols

Synthesis of a 10% Aqueous Solution of Formaldoxime

This protocol is adapted from a procedure published in Organic Syntheses.[6]

Caution: This procedure should be conducted in a well-ventilated fume hood, as there is a
potential for the generation of hydrogen cyanide (HCN) as a byproduct.[6]

Materials:

Paraformaldehyde (11.5 g, 0.38 mole)

Hydroxylamine hydrochloride (26.3 g, 0.38 mole)

Hydrated sodium acetate (51 g, 0.38 mole)

Deionized water (170 ml)
Procedure:

o Combine paraformaldehyde (11.5 g) and hydroxylamine hydrochloride (26.3 g) in 170 ml of
water in a suitable reaction flask.

o Heat the mixture with stirring until a clear solution is achieved.
 To the clear solution, add hydrated sodium acetate (51 g).
o Gently boil the resulting mixture under reflux for 15 minutes.

e The resulting solution is an approximately 10% aqueous solution of formaldoxime, which
can be used for subsequent synthetic steps.

Chemical Reactions and Applications

Formaldoxime is a valuable reagent in organic synthesis. Its primary application is in the
conversion of aryl diazonium salts to the corresponding aryl aldehydes.[1][5] The synthesis of
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formaldoxime itself is a classic example of nucleophilic addition, where hydroxylamine acts as
the nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde.[5]

Logical Workflow: Synthesis of Formaldoxime

Reactants

Reaction

Formaldehyde (HCHO) Product

| Formaldoxime (H2C=NOH)

+ H20

Nucleophilic
Addition

v/

Hydroxylamine (NH20H) | |

Click to download full resolution via product page
Caption: Synthesis of Formaldoxime via Nucleophilic Addition.

Another key characteristic of formaldoxime is its tendency to trimerize, especially at higher
concentrations or lower temperatures.[7] This equilibrium between the monomer and the trimer
is an important consideration in its synthesis and storage.

Logical Relationship: Monomer-Trimer Equilibrium

- 3Xx : :
Formaldoxime (Monomer) [<——®| Formaldoxime Trimer

Click to download full resolution via product page

Caption: Equilibrium between Formaldoxime Monomer and Trimer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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